Cas no 74611-28-2 (Methiothepin mesylate)

• Product Name: Methiothepin mesylate
• CAS No: 74611-28-2
• MF: C₂₁H₂₈N₂O₃S₃
• MW: 452.653621673584
• CID: 556938
• PubChem ID: 24278104
• Update Time: 2025-04-19

Methiothepin mesylate Chemical and Physical Properties

Names and Identifiers

• METHIOTHEPIN MESYLATE SEROTININ 5-HT(1) ANT
• methanesulfonic acid,1-methyl-4-(3-methylsulfanyl-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazine
• 1-[10,11-Dihydro-8-(methylthio)dibenzo[b,f]thiepin-10-yl]-4-methylpiperazine mesylate salt
• AC1MI866
• Methiothepin mesylate
• Methiothepin mesylate salt
• Methiothepin methanesulfonate
• Metitepine mesylate salt
• Piperazine, 1-(10,11-dihydro-8-(methylthio)dibenzo(b,f)thiepin-10-yl)-4-methyl-, methanesulfonate
• Metitepine mesylate
• Ro 8-6837 mesylate
• Metitepine mesylate;Ro 8-6837 mesylate
• HY-107836
• HMS3370K15
• REGID_for_CID_3039995
• M-149
• ZCA61128
• HMS2236E08
• NCGC00261489-01
• 1-[10,11-Dihydro--8-(methylthio)dibenzo[b,f]thiepin-10-yl]-4-methylpiperazine mesylate
• MFCD00153831
• Piperazine, 1-[10,11-dihydro-8-(methylthio)dibenzo[b,f]thiepin-10-yl]-4-methyl-, methanesulfonate (1:1)
• SR-01000075560
• Methiothepin mesylate serotinin 5-ht(1)ant
• LP00804
• CS-0030713
• Tox21_500804
• Methiothepin (mesylate)
• 1-[10,11-Dihydro-8-(methylthio)dibenzo[b,f]thiepin-10-yl]-4-methylpiperazine maleate
• NCGC00016164-02
• NCGC00094137-01
• 1-methyl-4-(8-(methylthio)-10,11-dihydrodibenzo[b,f]thiepin-10-yl)piperazine methanesulfonate
• AKOS026750379
• methanesulfonic acid;1-methyl-4-(3-methylsulfanyl-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazine
• HMS3262B09
• CHEMBL1256737
• MS-28239
• SMR000326779
• CCG-213887
• SR-01000075560-1
• DTXSID501017459
• EU-0100804
• Methiothepin mesylate salt, >=98% (HPLC), solid
• 74611-28-2
• 51482-89-4
• Methiothepinmesylate
• MLS000859918
• SCHEMBL466985
• DA-55373
• METHANESULFONIC ACID; METHIOTHEPIN
• EX-A9505
• G12421

• MDL： MFCD00153831
• Inchi： 1S/C20H24N2S2.CH4O3S/c1-21-9-11-22(12-10-21)18-13-15-5-3-4-6-19(15)24-20-8-7-16(23-2)14-17(18)20;1-5(2,3)4/h3-8,14,18H,9-13H2,1-2H3;1H3,(H,2,3,4)
• InChI Key： CZMDZGZYKOGLJY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC(C2C=C(C=CC1=2)SC)N1CCN(C)CC1.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 452.12620628g/mol
• Monoisotopic Mass: 452.12620628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 503
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Solubility: H2O: soluble13mg/mL

Methiothepin mesylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins Dibenzothiepins